Cas no 19111-74-1 (Benzonitrile,2,6-dimethyl-, N-oxide)

Benzonitrile,2,6-dimethyl-, N-oxide structure
19111-74-1 structure
Product Name:Benzonitrile,2,6-dimethyl-, N-oxide
CAS No:19111-74-1
MF:C9H9NO
MW:147.173862218857
CID:226721
PubChem ID:140478
Update Time:2025-04-19

Benzonitrile,2,6-dimethyl-, N-oxide Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile,2,6-dimethyl-, N-oxide
    • 2,6-dimethylbenzonitrile oxide
    • [(2,6-dimethylphenyl)methylidyne]azane oxide
    • Benzonitrile,2,6-dimethyl-N-oxide
    • 2,6-dimethylbenzonitrile N-oxide
    • SCHEMBL3199891
    • 19111-74-1
    • DTXSID40172634
    • Benzonitrile, 2,6-dimethyl-, N-oxide
    • Inchi: 1S/C9H9NO/c1-7-4-3-5-8(2)9(7)6-10-11/h3-5H,1-2H3
    • InChI Key: NRKVPDRPJVCLAQ-UHFFFAOYSA-N
    • SMILES: [O-][N+]#CC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 147.06847
  • Monoisotopic Mass: 147.068414
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.7
  • XLogP3: 1.8

Experimental Properties

  • Density: 0.98
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.515
  • PSA: 27.42
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.